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Compound of Interest

Compound Name: N-Acetyl-4-aminosalicylic Acid-d3

Cat. No.: B15556722

Essential Safety and Handling Guide for N-
Acetyl-4-aminosalicylic Acid-d3

This guide provides crucial safety and logistical information for the handling and disposal of N-
Acetyl-4-aminosalicylic Acid-d3, tailored for researchers, scientists, and professionals in
drug development. The following procedures are designed to ensure a safe laboratory
environment and minimize risks associated with the handling of this compound.

Hazard Summary: N-Acetyl-4-aminosalicylic Acid-d3 and its non-deuterated counterpart are
categorized as hazardous substances. They are harmful if swallowed and can cause irritation
to the eyes, skin, and respiratory system[1][2]. In case of fire, hazardous decomposition
products such as nitrogen oxides, carbon monoxide, and carbon dioxide may be released[2][3].

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to ensure safety when handling N-
Acetyl-4-aminosalicylic Acid-d3. The following table summarizes the required PPE.
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Protection Type

Required PPE

Specifications and Use

Eye Protection

Safety glasses with side

shields or chemical goggles

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166. To
be worn at all times in the

laboratory.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber,

polychloroprene, butyl rubber)

Select gloves based on the
specific laboratory task and
potential for exposure.

Regularly inspect gloves for
any signs of degradation or

puncture.

Body Protection

Laboratory coat

A standard lab coat is required

to prevent skin contact.

Respiratory Protection

Dust respirator

Use a NIOSH/MSHA approved
respirator when engineering
controls are not sufficient to
control airborne dust levels.
This is particularly important
when handling the powder
outside of a ventilated

enclosure[4].

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for the safe handling of N-Acetyl-4-

aminosalicylic Acid-d3.

» Receiving and Inspection: Upon receipt, visually inspect the container for any damage or

leaks. Ensure the container is clearly labeled.

o Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated

area[2]. Protect from direct sunlight and exposure to air, as the material may darken[2]. Store
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under an inert atmosphere if possible[2].

o Preparation and Weighing:

[e]

Conduct all handling of the powdered compound within a certified chemical fume hood or
other ventilated enclosure to minimize inhalation of dust.

[e]

Before handling, ensure all required PPE is correctly worn.

o

Use dedicated, clean spatulas and weighing boats.

[¢]

Avoid creating dust during transfer.
o Experimental Use:
o When using the compound in solution, handle it within a fume hood.

o Avoid contact with skin and eyes[1]. In case of accidental contact, immediately rinse the
affected area with copious amounts of water for at least 15 minutes[2].

o Wash hands thoroughly after handling[2].
e Spill Management:

o Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust
generation, and place it into a suitable, labeled container for disposal[1][2].

o Major Spills: In the event of a large spill, evacuate the area and alert emergency
responders[1].

Disposal Plan

All waste materials contaminated with N-Acetyl-4-aminosalicylic Acid-d3 must be treated as
hazardous waste.

o Waste Collection:

o Collect excess solid compound and any contaminated disposable materials (e.g., gloves,
weighing boats, paper towels) in a clearly labeled, sealed container designated for
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chemical waste.

o Disposal Procedure:

o Dispose of the waste container through an approved hazardous waste disposal facility. Do
not dispose of it in the regular trash or down the drain.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Safe Handling

The following diagram illustrates the key steps and decision points for the safe handling of N-
Acetyl-4-aminosalicylic Acid-d3 from receipt to disposal.
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Caption: Workflow for handling N-Acetyl-4-aminosalicylic Acid-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-n-acetyl-4-aminosalicylic-acid-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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